Cas no 1630906-55-6 (Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate)

• Product Name: Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate
• CAS No: 1630906-55-6
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD27987412
• CID: 2094440
• Update Time: 2025-06-08

Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate

• MDL： MFCD27987412
• Inchi： 1S/C9H9N3O2/c1-5-3-10-8-6(5)7(9(13)14-2)11-4-12-8/h3-4H,1-2H3,(H,10,11,12)
• InChI Key： OJKMQQAAAJJGLE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C(=NC=N1)NC=C2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate

Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate (CAS No. 1630906-55-6): A Key Intermediate in Modern Pharmaceutical Research

Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate, identified by its CAS number 1630906-55-6, is a significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the pyrrolopyrimidine class, a heterocyclic structure that has garnered considerable attention due to its versatile applications in drug discovery and development. The presence of a carboxylate group and a methyl substituent at the 5-position enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The< strong>pyrrolo[2,3-d]pyrimidine scaffold is particularly noteworthy for its biological activity. It serves as a core structure in numerous pharmacophores, exhibiting potential in various therapeutic areas such as oncology, antiviral, and anti-inflammatory treatments. The carboxylate moiety at the 4-position not only facilitates further functionalization but also contributes to the compound's solubility and stability, crucial factors in pharmaceutical formulations.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in creating inhibitors targeting specific enzymes involved in cancer progression. The methyl group at the 5-position plays a pivotal role in modulating the electronic properties of the ring system, thereby influencing the compound's interactions with biological targets.

In vitro studies have shown that derivatives of this compound exhibit promising pharmacological effects. Specifically, modifications to the< strong>7H-pyrrolo[2,3-d]pyrimidine core have led to the identification of compounds with potent antitumor activity. These findings align with the broader trend in drug discovery towards rational design based on structural scaffolds known to exhibit favorable biological properties. The carboxylate group's ability to engage in hydrogen bonding further enhances its potential as a pharmacophoric element.

The synthesis of< strong>Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the pyrrole ring system followed by functionalization to introduce the carboxylate and methyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production, reducing costs and improving yields. These improvements are essential for ensuring adequate supplies of key intermediates like this one for industrial applications.

The compound's significance extends beyond academic research; it has practical implications in drug development pipelines. Pharmaceutical companies often screen libraries of such intermediates to identify lead compounds for further optimization. The structural features of< strong>Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate make it a attractive candidate for this purpose due to its modularity and reactivity.

Future research directions may explore novel derivatives of this compound with enhanced pharmacological profiles. By incorporating additional functional groups or exploring different substitution patterns, scientists aim to develop drugs with improved efficacy and reduced side effects. The< strong>7H-pyrrolo[2,3-d]pyrimidine scaffold offers a rich ground for such explorations, given its proven track record in generating bioactive molecules.

The role of computational chemistry in designing< strong>Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate-based drugs cannot be overstated. Molecular modeling techniques allow researchers to predict how modifications will affect biological activity before synthesizing physical samples. This approach accelerates the drug discovery process by minimizing trial-and-error experimentation and focusing efforts on the most promising candidates.

In conclusion,< strong>Methyl 5-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate (CAS No. 1630906-55-6) is a vital intermediate with far-reaching implications in pharmaceutical research. Its unique structural features and reactivity make it indispensable for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.